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Compound of Interest

Compound Name: Diethyl aminomalonate

Cat. No.: B132165 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the essential safety precautions and

handling procedures for diethyl aminomalonate hydrochloride. Adherence to these guidelines

is crucial to ensure a safe laboratory environment and minimize the risk of exposure-related

incidents.

Hazard Identification and Classification
Diethyl aminomalonate hydrochloride is classified as a substance that can cause skin

irritation, serious eye irritation, and may cause respiratory irritation.[1][2] It is important for all

personnel handling this compound to be fully aware of these potential hazards.

Hazard Statements:

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]

Physical and Chemical Properties
A summary of the key physical and chemical properties of diethyl aminomalonate
hydrochloride is provided in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b132165?utm_src=pdf-interest
https://www.benchchem.com/product/b132165?utm_src=pdf-body
https://www.benchchem.com/product/b132165?utm_src=pdf-body
https://static.cymitquimica.com/products/54/pdf/sds-OR28630.pdf
https://www.fishersci.co.uk/store/msds?partNumber=10335700&countryCode=GB&language=en
https://static.cymitquimica.com/products/54/pdf/sds-OR28630.pdf
https://www.fishersci.co.uk/store/msds?partNumber=10335700&countryCode=GB&language=en
https://static.cymitquimica.com/products/54/pdf/sds-OR28630.pdf
https://www.fishersci.co.uk/store/msds?partNumber=10335700&countryCode=GB&language=en
https://static.cymitquimica.com/products/54/pdf/sds-OR28630.pdf
https://www.fishersci.co.uk/store/msds?partNumber=10335700&countryCode=GB&language=en
https://www.benchchem.com/product/b132165?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C7H13NO4 · HCl [1][2]

Molecular Weight 211.65 g/mol [2]

Appearance
Off-white solid, crystals, or

powder
[2]

Melting Point 166 °C / 330.8 °F [2]

Solubility Soluble in water [3]

Flash Point Not applicable

Exposure Controls and Personal Protection
To minimize exposure, appropriate engineering controls and personal protective equipment

(PPE) must be utilized.

Engineering Controls
Work should be conducted in a well-ventilated area.[1][4][5]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[3][4]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling diethyl aminomalonate hydrochloride:
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PPE Type Specification Reference

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles conforming to EN166

(EU) or NIOSH (US)

standards.

[3][4][5][6]

Hand Protection

Chemically resistant gloves

(e.g., Nitrile rubber). Gloves

must be inspected before use.

[2][5]

Skin and Body Protection

Protective clothing, such as a

lab coat, to prevent skin

contact.

[1][2]

Respiratory Protection

If dust is generated, a

NIOSH/MSHA or European

Standard EN 136 approved

respirator should be used.

[1][6]

Safe Handling and Storage
Handling

Avoid contact with skin, eyes, and clothing.[1][3][4][5]

Avoid breathing dust.[1][4][5]

Wash hands thoroughly after handling.[1][4][6]

Do not eat, drink, or smoke in areas where the chemical is handled.[1]

Storage
Keep containers tightly closed in a dry, cool, and well-ventilated place.[2][3][4][5][6]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[3][4]
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Emergency Procedures
First Aid Measures
In the event of exposure, immediate first aid is critical. The following table outlines the

recommended procedures.

Exposure Route First Aid Protocol Reference

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. Seek medical

attention.

[1][3][4][5][6]

Skin Contact

Immediately remove all

contaminated clothing. Wash

the affected area with plenty of

soap and water for at least 15

minutes. Seek medical

attention if irritation occurs.

[1][3][4][5][6]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses if present and

easy to do. Continue rinsing

for at least 15 minutes. Seek

immediate medical attention.

[1][3][4][5][6]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Give a

glass of water to drink. Seek

medical attention.

[1][4][5][6]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[5][7]
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Hazardous Combustion Products: Thermal decomposition can produce carbon oxides (CO,

CO2), nitrogen oxides (NOx), and hydrogen chloride gas.[2][4][6][7]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[2][4][5][6][7]

Accidental Release Measures
In the case of a spill, follow these procedures to ensure safe cleanup and containment.

Personal Precautions: Evacuate the area. Wear appropriate PPE as described in Section

3.2. Avoid breathing dust and contact with the spilled material.[1][5][6]

Environmental Precautions: Prevent the product from entering drains.[5][6]

Cleanup Methods: For a dry spill, sweep up or vacuum the material and place it into a

suitable, closed, and labeled container for disposal.[1] Avoid generating dust.[1][6] For a wet

spill, use an inert absorbent material.[8] After cleanup, wash the spill area.[1]

Logical Workflows
Accidental Spill Cleanup Workflow
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Caption: Workflow for responding to an accidental spill.
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First Aid Response Logic

Route of Exposure

Immediate Actions

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Remove Contaminated Clothing
Wash with Soap & Water (15 min)

Rinse Eyes with Water (15 min)
Remove Contact Lenses

Rinse Mouth
Drink Water (Do NOT Induce Vomiting)

Seek Medical Attention

Click to download full resolution via product page

Caption: Decision pathway for first aid response to exposure.

Toxicological and Ecological Information
Toxicological Information: The toxicological properties have not been fully investigated.[3][4]

No component of this product present at levels greater than or equal to 0.1% is identified as

a probable, possible or confirmed human carcinogen by IARC.[6]

Ecological Information: Do not let the product enter drains or waterways.[4][5][6] The

environmental impact of this product has not been fully investigated.

Disposal Considerations
Waste material must be disposed of in accordance with national and local regulations.[6] Do

not mix with other waste.[6] Handle uncleaned containers as you would the product itself.[6]
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This guide is intended to provide comprehensive handling precautions for diethyl
aminomalonate hydrochloride. It is not exhaustive and should be used in conjunction with your

institution's specific safety protocols and the full Safety Data Sheet (SDS). Always prioritize

safety and consult with your safety officer if you have any questions or concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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